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Compound of Interest

Compound Name: NOPO

Cat. No.: B6336631 Get Quote

An In-depth Technical Guide to NOPO® SWCNTs in Materials Science Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of single-walled carbon nanotubes (SWCNTs)

produced by NoPo Nanotechnologies, focusing on their synthesis, properties, and applications

in materials science and drug development.

Introduction to NOPO® SWCNTs
NoPo Nanotechnologies specializes in the production of high-purity, small-diameter single-

walled carbon nanotubes using a proprietary High-Pressure Carbon Monoxide (HiPCO®)

process. This method facilitates the synthesis of SWCNTs with a narrow diameter distribution

and a high degree of structural integrity, making them suitable for a wide range of advanced

applications.

Synthesis of NOPO® SWCNTs
The synthesis of NOPO® SWCNTs is based on the HiPCO® process, which involves the

catalytic decomposition of carbon monoxide at high pressure and temperature. A key reaction

in this process is the Reverse Boudouard reaction, where carbon monoxide disproportionates

into carbon nanotubes and carbon dioxide in the presence of a metal catalyst.[1]

A general workflow for the synthesis and purification of NOPO® SWCNTs is outlined below.
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Figure 1: General workflow for the synthesis and purification of NOPO® SWCNTs.

Properties of NOPO® SWCNTs
NOPO® SWCNTs exhibit exceptional mechanical, electrical, and thermal properties, making

them a valuable material for numerous applications. A summary of these properties is

presented in the tables below.
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Physical and Structural Properties
Property Value Source

Diameter 0.8 - 1.2 nm [2]

Length 700 - 1200 nm [3]

Wall Thickness 1 atom [3]

Carbon Purity (Raw) ~85% [4]

Carbon Purity (Purified) >99% [5]

G/D Ratio 24 - 40 [3][4]

Specific Surface Area >1300 m²/g [3]

Mechanical, Electrical, and Thermal Properties
Property Value Source

Tensile Strength 50 - 100 GPa [3]

Young's Modulus ~1 TPa [6]

Electrical Conductivity
Up to 1000x greater than

copper
[3]

Thermal Conductivity
>3000 W/m·K (for individual

SWCNTs)
[7]

Experimental Protocols
This section provides detailed methodologies for key experiments involving NOPO® SWCNTs.

Covalent Functionalization with Carboxylic Acid Groups
This protocol describes the acid treatment of SWCNTs to introduce carboxylic acid groups, a

common step for further functionalization, for example, in drug delivery applications.[8][9]

Materials:
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NOPO® SWCNTs

Concentrated Sulfuric Acid (H₂SO₄, 95-98%)

Concentrated Nitric Acid (HNO₃, 70%)

Deionized Water

Thionyl Chloride (SOCl₂) (optional, for conversion to acyl chlorides)

Anhydrous Dimethylformamide (DMF) (optional)

Procedure:

Add 10 mg of NOPO® SWCNTs to a round-bottom flask.

Prepare a 3:1 (v/v) mixture of concentrated H₂SO₄ and HNO₃.

Carefully add 30 mL of the acid mixture to the flask containing the SWCNTs.

Sonicate the mixture for 1 hour to ensure good dispersion.

Reflux the mixture at 120°C for 2 hours with constant stirring.[8]

Allow the mixture to cool to room temperature and dilute with 250 mL of deionized water.

Separate the functionalized SWCNTs by centrifugation at 2400 x g for 30 minutes.[8]

Wash the SWCNTs repeatedly with deionized water until the pH of the supernatant is

between 5 and 6.

Dry the carboxylated SWCNTs (SWCNT-COOH) in a vacuum oven.

(Optional) To convert the carboxylic acid groups to more reactive acyl chlorides, resuspend

the SWCNT-COOH in anhydrous DMF, add thionyl chloride, and stir under an inert

atmosphere.

Non-Covalent Functionalization with Surfactants
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This protocol outlines a general procedure for dispersing SWCNTs in an aqueous solution

using a surfactant, which is a common method for preparing SWCNTs for biological

applications.[1][10]

Materials:

NOPO® SWCNTs

Surfactant (e.g., Sodium Dodecyl Sulfate (SDS), Phospholipid-polyethylene glycol (PL-PEG))

Deionized Water

Procedure:

Prepare a surfactant solution in deionized water (e.g., 1% w/v SDS).

Add NOPO® SWCNTs to the surfactant solution at the desired concentration (e.g., 1

mg/mL).

Sonicate the mixture using a probe sonicator. Use short pulses to avoid overheating and

damaging the SWCNTs.

After sonication, centrifuge the dispersion at high speed to pellet any remaining bundles or

impurities.

Carefully collect the supernatant, which contains the well-dispersed SWCNTs.

Fabrication of SWCNT-Polymer Composites via Solution
Casting
This protocol describes a common method for preparing SWCNT-reinforced polymer

composites.[11][12]

Materials:

NOPO® SWCNTs

Polymer (e.g., polycarbonate, polystyrene)
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Solvent (a solvent that dissolves the polymer and disperses the SWCNTs, e.g., chloroform,

DMF)

Procedure:

Disperse a known amount of NOPO® SWCNTs in the chosen solvent using sonication until a

stable dispersion is achieved.

In a separate container, dissolve the polymer in the same solvent to create a polymer

solution.

Add the SWCNT dispersion to the polymer solution and stir or sonicate further to ensure a

homogeneous mixture.

Pour the mixture into a petri dish or a mold of the desired shape.

Allow the solvent to evaporate slowly in a controlled environment (e.g., a fume hood or a

vacuum oven at a slightly elevated temperature).

Once the solvent has completely evaporated, a thin film of the SWCNT-polymer composite

will remain.

Applications in Drug Delivery and Signaling
Pathways
Functionalized SWCNTs are being extensively researched as carriers for targeted drug delivery

in cancer therapy. Their ability to penetrate cell membranes allows for the efficient delivery of

therapeutic agents to cancer cells.

Inhibition of the PI3K/Akt Signaling Pathway
SWCNT-based drug delivery systems have been shown to inhibit the PI3K/Akt signaling

pathway, which is often overactive in cancer cells, promoting their proliferation and survival.[13]
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Figure 2: Inhibition of the PI3K/Akt signaling pathway by SWCNT-drug conjugates.

Activation of the NF-κB Signaling Pathway
SWCNTs can also induce oxidative stress in cells, leading to the activation of the NF-κB

signaling pathway, which is involved in inflammation and apoptosis.[14]
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Figure 3: Activation of the NF-κB signaling pathway by SWCNTs.
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Safety and Handling
NOPO® SWCNTs are a fine, lightweight powder that can become airborne. It is recommended

to handle them in a well-ventilated area, preferably within a fume hood, and to wear

appropriate personal protective equipment (PPE), including gloves, a lab coat, and a respirator.

In case of a spill, avoid dry sweeping. Instead, wet the area with a suitable solvent (e.g., water

for functionalized SWCNTs, ethanol for raw SWCNTs) and wipe with a damp cloth.[2]

Conclusion
NOPO® SWCNTs, produced via the HiPCO® process, offer a unique combination of properties

that make them a highly promising material for a wide range of applications in materials

science and drug development. Their high purity, small diameter, and exceptional mechanical

and electrical properties, coupled with the ability to be functionalized, open up new avenues for

innovation in composites, electronics, and targeted therapies. This guide provides a

foundational understanding and practical protocols to aid researchers in harnessing the full

potential of these advanced nanomaterials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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